Cas no 2228506-49-6 (tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2228506-49-6
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 6443082
• PubChem ID: 165622043
• Update Time: 2025-11-01

tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate
• 2228506-49-6
• tert-butyl N-[2-(1-bromopropan-2-yl)-4-hydroxyphenyl]carbamate
• EN300-1875115

• Inchi： 1S/C14H20BrNO3/c1-9(8-15)11-7-10(17)5-6-12(11)16-13(18)19-14(2,3)4/h5-7,9,17H,8H2,1-4H3,(H,16,18)
• InChI Key： PMUHOIHWVHCPHU-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate

tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228506-49-6): A Comprehensive Overview

tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228506-49-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in drug discovery, organic synthesis, and material science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The chemical structure of tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate is defined by its tert-butyl carbamate group, a brominated alkyl substituent, and a hydroxyl group on the phenyl ring. The tert-butyl carbamate moiety imparts stability to the compound, making it suitable for various synthetic transformations. The brominated alkyl substituent provides a reactive site for further functionalization, while the hydroxyl group on the phenyl ring enhances the compound's solubility and reactivity in polar solvents.

The molecular formula of tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate is C₁₃H₁₉BrNO₃, with a molecular weight of approximately 307.19 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate can be achieved through several routes, each offering unique advantages and challenges. One common approach involves the reaction of 4-hydroxyaniline with tert-butyl chloroformate to form the tert-butyl carbamate intermediate. Subsequently, the intermediate is reacted with 1-bromo-3-chloropropane in the presence of a base such as potassium carbonate to introduce the brominated alkyl substituent.

An alternative synthetic route involves the direct coupling of 4-hydroxyaniline with tert-butyl N-(bromomethyl)carbamate using a transition metal catalyst such as palladium(II) acetate. This method offers higher yields and better regioselectivity compared to traditional methods. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols, utilizing microwave-assisted reactions and solvent-free conditions to reduce waste and improve efficiency.

Biological Activities

tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit potent inhibitory activity against cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes in the liver.

In addition to its enzymatic inhibition properties, this compound has also demonstrated anti-inflammatory effects in vitro. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate are currently being explored through various preclinical and early-stage clinical trials. Recent studies have focused on its use as a lead compound for developing new drugs targeting specific metabolic disorders and inflammatory conditions.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the efficacy of this compound in reducing blood glucose levels in diabetic mice models. The results showed that treatment with tert-butyl N-2-(1-bromopropan-2-yl)-4-hydroxyphenylcarbamate significantly lowered blood glucose levels without causing hypoglycemia or other adverse effects. These findings highlight its potential as an antidiabetic agent with a favorable safety profile.

Conclusion

Tert-butyl N-2-(1-bromopropan-2-ylethoxy)benzene carboxamide (CAS No. 2228506-49-6), or more accurately referred to as tert-butyl N-2-(1-bromopropan-2-yloxy)benzene carboxamide, is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation into novel therapeutic applications.

Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound. As more data becomes available from preclinical studies and clinical trials, it is likely that tert-butyl N-2-(1-bromopropan-yloxy)benzene carboxamide will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.